Cas no 1805978-72-6 (Ethyl 2-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805978-72-6
• MF: C₁₁H₉BrF₂N₂O₂
• MW: 319.102168798447
• CID: 4880124
• Update Time: 2025-10-21

Ethyl 2-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C11H9BrF2N2O2/c1-2-18-11(17)9-6(5-15)3-7(10(13)14)16-8(9)4-12/h3,10H,2,4H2,1H3
• InChI Key： VBJCCHQBDWEAQE-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OCC)=C(C#N)C=C(C(F)F)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-3-carboxylate

Ethyl 2-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805978-72-6): A Comprehensive Overview

Ethyl 2-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805978-72-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its intricate molecular structure, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its unique chemical properties, including the presence of both bromomethyl and cyano functional groups, make it a valuable building block for further chemical modifications and derivatization.

The molecular structure of Ethyl 2-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-3-carboxylate consists of a pyridine core substituted with a bromomethyl group at the 2-position, a cyano group at the 4-position, and a difluoromethyl group at the 6-position. The carboxylate ester functionality at the 3-position provides an additional site for chemical reactivity, enabling further functionalization through various synthetic pathways. This combination of substituents makes the compound highly adaptable for use in medicinal chemistry and material science applications.

In recent years, there has been a growing interest in developing novel compounds with enhanced biological activity and improved pharmacokinetic properties. The bromomethyl and cyano groups in Ethyl 2-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-3-carboxylate are particularly attractive for medicinal chemists due to their ability to participate in nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. This flexibility has been exploited in the synthesis of various bioactive molecules, including kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

One of the most compelling aspects of this compound is its potential application in the development of next-generation agrochemicals. The pyridine scaffold is a common motif in many pesticides and herbicides, and the presence of multiple reactive sites in Ethyl 2-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-3-carboxylate allows for the creation of novel compounds with improved efficacy and environmental safety profiles. Recent studies have demonstrated its utility in synthesizing new classes of fungicides and insecticides that exhibit potent activity against resistant strains of pests.

The difluoromethyl group is another key feature of this compound that contributes to its biological significance. Difluorinated compounds are known to exhibit enhanced metabolic stability and improved bioavailability, making them attractive candidates for drug development. The incorporation of this group into biologically active molecules can lead to increased potency and reduced toxicity. In particular, difluorinated pyridines have shown promise in the treatment of neurological disorders, where their ability to cross the blood-brain barrier is crucial.

The synthesis of Ethyl 2-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-3-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The bromination step at the 2-position is particularly critical, as it determines the reactivity of the molecule in subsequent synthetic transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the difluoromethyl group at the 6-position, further highlighting the compound's synthetic versatility.

Recent advancements in computational chemistry have also played a significant role in understanding the reactivity and potential applications of this compound. Molecular modeling studies have provided valuable insights into how different substituents interact within the molecular framework, allowing researchers to predict novel reaction pathways and optimize synthetic strategies. These computational tools are essential for designing experiments that maximize efficiency and minimize waste.

The pharmaceutical industry has been particularly interested in exploring the potential of Ethyl 2-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-3-carboxylate as a lead compound for drug discovery. Its unique structural features make it an ideal candidate for generating libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) techniques have been used to identify derivatives with enhanced potency against various disease targets.

In conclusion, Ethyl 2-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805978-72-6) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical research. Its intricate molecular structure and versatile reactivity make it a valuable intermediate for synthesizing biologically active molecules. The ongoing exploration of its applications underscores its importance as a building block for future generations of drugs and pesticides.